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Compound of Interest

Compound Name: C15H24IN3O3

Cat. No.: B12621583 Get Quote

Disclaimer: A search of scientific literature and chemical databases did not yield a specific, well-

documented compound with the chemical formula C15H24IN3O3. This suggests that such a

compound may be novel, not yet publicly disclosed, or a theoretical structure. This guide will,

therefore, focus on a relevant and well-documented class of naturally occurring iodinated

compounds: Iodinated Indole Alkaloids from Marine Sources. This class of molecules is of

significant interest to researchers in natural product chemistry and drug discovery.

Introduction to Iodinated Marine Alkaloids
The marine environment is a rich source of structurally diverse and biologically active

secondary metabolites. Among these, halogenated compounds are particularly prevalent, with

brominated and chlorinated alkaloids being relatively common. Iodinated natural products,

however, are considerably rarer, making their discovery and characterization a noteworthy

endeavor.[1] The first iodinated indole alkaloids to be discovered from a natural source were

the plakohypaphorines, isolated from the Caribbean sponge Plakortis simplex.[1][2] These

compounds, and others like them, represent a small but significant group of marine natural

products with potential pharmacological applications.

Alkaloids are a broad class of naturally occurring organic compounds that contain at least one

nitrogen atom.[3] Their structural complexity and potent biological activities have made them a

cornerstone of natural product-based drug discovery. The incorporation of iodine into an

alkaloid scaffold can significantly influence its biological activity.[1]
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Discovery and Natural Sources of Iodinated Indole
Alkaloids
The discovery of iodinated indole alkaloids is a relatively recent development in the field of

marine natural products. The pioneering work in this area led to the isolation of several novel

compounds from marine invertebrates, particularly sponges.

Key Discoveries:

Plakohypaphorines A-C: These were the first iodinated indole alkaloids identified from a

natural source.[1][2] They were isolated from the marine sponge Plakortis simplex.

Further Plakohypaphorines (D-F): Subsequent studies on the same sponge, Plakortis

simplex, led to the isolation of additional diiodinated analogues, expanding this unique family

of compounds.[4]

Natural Sources:

The primary source of naturally occurring iodinated indole alkaloids identified to date is the

marine sponge Plakortis simplex, found in the Caribbean. Marine sponges, in general, are a

prolific source of diverse and often halogenated secondary metabolites, which are thought to

play a role in the organism's chemical defense mechanisms.[5][6]

Quantitative Data
Quantitative data for newly discovered natural products is often limited to their prevalence in

the source organism and key analytical characterization data. The following table summarizes

available information for representative iodinated indole alkaloids.
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Compound
Name

Molecular
Formula

Natural Source
Key Biological
Activity

Reference

Plakohypaphorin

e A
C14H17IN2O2 Plakortis simplex Not specified [1]

Plakohypaphorin

e B
C14H16I2N2O2 Plakortis simplex

Significant

antihistaminic
[4]

Plakohypaphorin

e C
C14H16I2N2O2 Plakortis simplex

Significant

antihistaminic
[4]

Plakohypaphorin

e D
C14H16I2N2O2 Plakortis simplex

Significant

antihistaminic
[4]

Experimental Protocols
The isolation and structural elucidation of novel marine natural products like iodinated alkaloids

follow a standardized workflow involving extraction, chromatographic separation, and

spectroscopic analysis.

Isolation and Purification of Iodinated Alkaloids
Collection and Extraction:

The marine sponge (e.g., Plakortis simplex) is collected and freeze-dried.

The dried biomass is ground and extracted exhaustively with a mixture of organic

solvents, typically methanol (MeOH) and dichloromethane (CH2Cl2).

The resulting crude extract is then partitioned between different immiscible solvents (e.g.,

n-hexane, ethyl acetate, and water) to separate compounds based on their polarity.

Chromatographic Separation:

The polar extracts, which typically contain alkaloids, are subjected to multiple rounds of

chromatography.
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Vacuum Liquid Chromatography (VLC): The extract is first fractionated using VLC on silica

gel with a gradient of solvents of increasing polarity.

High-Performance Liquid Chromatography (HPLC): Fractions of interest from VLC are

further purified by reversed-phase HPLC (RP-HPLC) using a C18 column with a mobile

phase such as a gradient of acetonitrile in water. This step is crucial for isolating pure

compounds.

Structural Elucidation
The structure of the purified compounds is determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact mass and, consequently, the molecular formula of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1D NMR (¹H and ¹³C): Provides information about the types and number of protons and

carbons in the molecule.

2D NMR (COSY, HSQC, HMBC): These experiments are used to establish the

connectivity between atoms, allowing for the complete assembly of the molecular

structure.

Ultraviolet (UV) and Infrared (IR) Spectroscopy: These techniques provide information about

the presence of chromophores and functional groups, respectively.

Biological Activity and Signaling Pathways
While the biological roles of many marine alkaloids are not fully understood, several have

demonstrated potent bioactivities. For instance, the diiodinated plakohypaphorines B, C, and D

have shown significant antihistaminic activity.[4]

Marine bioactive compounds, including alkaloids, are known to interact with various cellular

signaling pathways. While the specific pathways affected by iodinated indole alkaloids are not
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extensively detailed in the available literature, other marine alkaloids have been shown to

target key pathways involved in cancer and inflammation, such as:

PI3K/Akt Signaling Pathway: A crucial pathway in cell survival and proliferation.[7]

MAPK Signaling Pathway: Involved in cellular responses to a wide array of stimuli.[8]

NF-κB Signaling Pathway: A key regulator of the inflammatory response.[8]

Further research is needed to elucidate the specific molecular targets and mechanisms of

action for iodinated marine alkaloids.

Mandatory Visualizations
Diagram 1: Experimental Workflow for Isolation and
Characterization
Caption: Workflow for the isolation and characterization of iodinated alkaloids.

Diagram 2: Potential Signaling Pathways Targeted by
Marine Alkaloids
Caption: Potential signaling pathways modulated by marine-derived alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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